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The table below summarizes the key quantitative data on the stability and solubility of N-Lactoyl-Leucine

from experimental studies.

Property
Experimental
Conditions

Results & Findings Citation

Solubility (in water) Saturated solution at
different temperatures

Highly soluble; exact g/kg water not
specified in provided text

[1]

Solubility (in
concentrated feed)

Cellvento 4Feed
backbone, pH 7.0

Enabled higher concentration
formulations (>265 g/L) vs. canonical

amino acids

[1]

Stability (in
concentrated feed)

Cellvento 4Feed, pH 7;

monitored by LC-MS

Stable in complex feed mixture; no

significant degradation reported

[1]

Bioavailability Fed-batch culture with

various CHO cell lines

Effectively cleaved intracellularly to

release leucine; supported cell growth
and protein production

[1]
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Here are detailed methodologies for key experiments related to using and analyzing Lac-Leu in cell culture.

Protocol 1: Assessing Maximum Solubility in a Concentrated
Feed

This protocol is adapted from research that tested Lac-Leu in a highly concentrated cell culture feed [1].

Materials:
N-Lactoyl-Leucine sodium salt

Customized dry powder feed medium (e.g., a formulation lacking Leucine and Isoleucine)
Deionized water

NaOH for pH adjustment
Turbidimeter (e.g., Turb 550 IR)

Osmometer (e.g., Osmomat 3000)
Procedure:

Reconstitute the dry powder feed medium in water at a high concentration (e.g., 230 g/L or 265
g/L).

Gradually add N-Lactoyl-Leucine to the liquid feed while agitating.
After each addition, mix for 10 minutes and measure the turbidity (in NTU - Nephelometric

Turbidity Units) and pH.
Continue until saturation is observed (a sharp increase in turbidity).

To determine the maximum solubility for a clear solution, add water incrementally to the
saturated mixture until the turbidity value falls below 5 NTU.

Record the final concentration at which a clear solution is achieved.

Protocol 2: Monitoring Stability in Feed via LC-MS

A targeted Liquid Chromatography-Mass Spectrometry (LC-MS) method can be used to monitor the stability

of Lac-Leu in a feed medium over time [1].

Materials:
Feed samples containing N-Lactoyl-Leucine
LC-MS system
Xselect HSS T3 column (or equivalent)

Buffer A: 20 mM ammonium formate / 0.1% formic acid
Buffer B: Methanol

Procedure:
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Prepare feed samples with a known concentration of Lac-Leu (e.g., between 10 and 400 pmol

on-column).
Inject samples onto the LC column maintained at 40°C.

Elute using a gradient method at a flow rate of 300 μl/min:
Start at 0.1% Buffer B for 2 minutes.

Increase linearly to 20% B at 4 minutes.
Further increase to 30% B at 6 minutes.

Ramp to 80% B at 8 minutes.
Use mass spectrometry to detect and quantify N-Lactoyl-Leucine levels.

Compare peak areas from samples incubated over time against a fresh standard to assess
stability.

Troubleshooting Common Issues

While Lac-Leu is stable, your experiments might encounter these related issues:

Unexpected Cell Growth Inhibition: If cells are not thriving when Lac-Leu is used, verify that your
cell line possesses the intracellular enzymatic machinery (such as the enzyme CNDP2) to cleave

Lac-Leu into bioavailable leucine [2] [1].
Inconsistent Experimental Results: Ensure that the pH of your feed medium is adjusted to and

maintained at a physiological level (e.g., pH 7.0-7.4) after the addition of Lac-Leu salts, as this can
affect both solubility and cell health [1].

Mechanism of Action and Experimental Workflow

For your technical documentation, the following diagram illustrates the mechanism of action and a general

experimental workflow for implementing N-Lactoyl-Leucine in a cell culture process.
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Experimental Workflow for Using N-Lactoyl-Leucine Key Mechanism: Intracellular Cleavage

Prepare Concentrated Feed

Add N-Lactoyl-Leucine

Adjust to pH 7.0

Feed to Bioreactor

Uptake by CHO Cell

feeds

Intracellular Cleavage

Leucine Utilized for Growth & Protein Production

Enzymes (e.g., CNDP2)

Leucine Lactate

N-Lactoyl-Leucine

Click to download full resolution via product page

Frequently Asked Questions (FAQs)
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Q: Can N-Lactoyl-Leucine completely replace leucine in cell culture media? A: Yes, studies have shown

that N-Lactoyl-Leucine can successfully replace canonical leucine in feed formulations for various CHO

cell lines, supporting growth and recombinant protein production [1].

Q: Why is the high solubility of N-Lactoyl-Leucine advantageous? A: It allows for the creation of highly

concentrated cell culture media and feed solutions. This is crucial for next-generation bioprocesses,

particularly in fed-batch cultures, where delivering high nutrient levels without precipitation is a technical

challenge [1] [3].

Q: How do cells use N-Lactoyl-Leucine if it's a modified amino acid? A: Cells take up the intact N-

Lactoyl-Leucine molecule from the media. Once inside the cell, intracellular enzymes cleave it, releasing

free, bioavailable leucine which is then used in protein synthesis and other metabolic pathways [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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